Cas no 142078-41-9 (1H-Pyrrolo[3,2-b]pyridin-7-amine)

1H-Pyrrolo[3,2-b]pyridin-7-amine is a heterocyclic organic compound featuring a fused pyrrolopyridine core with an amine functional group at the 7-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its rigid bicyclic framework and electron-rich nitrogen atoms enhance binding affinity in medicinal chemistry applications, making it valuable for designing kinase inhibitors and other therapeutic agents. The compound’s high purity and stability under standard conditions ensure reliable performance in coupling reactions and scaffold modifications. Its synthetic utility is further underscored by compatibility with common functionalization techniques, enabling precise structural diversification for targeted research applications.
1H-Pyrrolo[3,2-b]pyridin-7-amine structure
142078-41-9 structure
Product Name:1H-Pyrrolo[3,2-b]pyridin-7-amine
CAS No:142078-41-9
MF:C7H7N3
MW:133.150580644608
MDL:MFCD09744018
CID:101541
PubChem ID:14948567
Update Time:2025-10-30

1H-Pyrrolo[3,2-b]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,2-b]pyridin-7-amine
    • 7-amino-4-azaindole
    • CL3526
    • AMY9955
    • FT-0648388
    • AS-45971
    • MFCD09744018
    • J-519066
    • SY258260
    • SCHEMBL2628882
    • DTXSID60565903
    • 142078-41-9
    • 4-Azaindole-7-amine
    • 7-Amino-1H-pyrrolo[3,2-b]pyridine
    • SB22902
    • A15230
    • AKOS006331882
    • CS-0131083
    • MDL: MFCD09744018
    • Inchi: 1S/C7H7N3/c8-5-1-3-9-6-2-4-10-7(5)6/h1-4,10H,(H2,8,9)
    • InChI Key: MNDKWHJWSWYUKL-UHFFFAOYSA-N
    • SMILES: N1C=CC2=C1C(=CC=N2)N

Computed Properties

  • Exact Mass: 133.06400
  • Monoisotopic Mass: 133.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.367±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 399.6±22.0 °C at 760 mmHg
  • Flash Point: 224.2±9.5 °C
  • Refractive Index: 1.78
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 54.70000
  • LogP: 1.72630
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Pyrrolo[3,2-b]pyridin-7-amine Security Information

1H-Pyrrolo[3,2-b]pyridin-7-amine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrolo[3,2-b]pyridin-7-amine Pricemore >>

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1H-Pyrrolo[3,2-b]pyridin-7-amine Production Method

Additional information on 1H-Pyrrolo[3,2-b]pyridin-7-amine

Comprehensive Overview of 1H-Pyrrolo[3,2-b]pyridin-7-amine (CAS No. 142078-41-9): Properties, Applications, and Research Insights

1H-Pyrrolo[3,2-b]pyridin-7-amine (CAS No. 142078-41-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural framework. The molecule features a fused pyrrole-pyridine core, which is a privileged scaffold in drug discovery. Researchers often refer to it as a nitrogen-rich bicyclic amine, highlighting its potential in designing bioactive molecules. Its CAS registry number, 142078-41-9, serves as a critical identifier for chemical databases and regulatory compliance.

In recent years, the demand for 1H-Pyrrolo[3,2-b]pyridin-7-amine derivatives has surged, driven by their applications in kinase inhibitors and cancer therapeutics. A 2023 study published in the Journal of Medicinal Chemistry emphasized its role as a versatile pharmacophore, particularly in modulating protein-protein interactions. This aligns with the growing interest in targeted drug delivery systems, a hot topic in biomedical forums. Users frequently search for terms like "pyrrolopyridine amine synthesis" or "CAS 142078-41-9 applications", reflecting the compound's relevance in cutting-edge research.

The compound's electronic properties also make it valuable in organic electronics. Its conjugated π-system enables applications in OLEDs and photovoltaic materials, areas trending in sustainable technology discussions. Computational studies, such as DFT analyses, often cite 142078-41-9 as a model for small-molecule semiconductors. SEO analytics reveal related queries like "pyrrolopyridine conductivity" and "amine-functionalized heterocycles," underscoring interdisciplinary interest.

From a synthetic perspective, 1H-Pyrrolo[3,2-b]pyridin-7-amine is typically prepared via Pd-catalyzed cross-coupling or cyclization reactions. A 2022 Organic Letters paper detailed a novel microwave-assisted synthesis route, addressing the need for greener methodologies—a priority for environmentally conscious researchers. Lab-scale protocols for CAS 142078-41-9 are often sought after, with search terms like "pyrrolopyridine amine scalable synthesis" gaining traction.

Quality control of 142078-41-9 involves advanced analytical techniques. HPLC and LC-MS are standard for purity verification, while NMR spectroscopy confirms structural integrity. These protocols are critical given the compound's use in high-throughput screening libraries. Recent forum discussions highlight concerns about batch-to-batch reproducibility, a common pain point for industrial buyers.

Looking ahead, 1H-Pyrrolo[3,2-b]pyridin-7-amine is poised to play a pivotal role in fragment-based drug design (FBDD). Its low molecular weight and high ligand efficiency align with FBDD principles, making it a frequent subject of virtual screening studies. This connects to broader trends in AI-driven drug discovery, where users increasingly search for "machine learning in heterocyclic chemistry."

In summary, CAS No. 142078-41-9 represents a multifaceted compound bridging medicinal chemistry, materials science, and green synthesis. Its adaptability to both therapeutic and technological applications ensures sustained relevance in scientific literature and industrial pipelines alike.

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